Methyl 2,9-dimethyl-9H-benzo[d]imidazo[1,2-a]imidazole-3-carboxylate

• IUPAC Name: methyl 2,4-dimethylimidazo[1,2-a]benzimidazole-1-carboxylate
• InChI: InChI=1S/C13H13N3O2/c1-8-11(12(17)18-3)16-10-7-5-4-6-9(10)15(2)13(16)14-8/h4-7H,1-3H3
• InChI Key: YXZFPFVRPAIWBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=CC=CC=C3N(C2=N1)C)C(=O)OC
• Molecular Formula: C13H13N3O2
• DSSTOX Substance ID: DTXSID001170610
• Molecular Weight: 243.26 g/mol
• CAS RN: 40783-82-2

Description

“Methyl 2,9-dimethyl-9H-benzo[d]imidazo[1,2-a]imidazole-3-carboxylate” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a topic of interest in recent years due to their therapeutic potential. For instance, it was reported that 2,9-dimethyl-9H-imidazo[1,2-a]benzimidazole reacts with aromatic aldehydes at the 2-CH3 group, forming styryl-substituted derivatives.

Scientific Research Applications

Luminescence Sensing

Methyl 2,9-dimethyl-9H-benzo[d]imidazo[1,2-a]imidazole-3-carboxylate derivatives, such as those in lanthanide(III)-organic frameworks, exhibit potential in fluorescence sensing. These complexes show selective sensitivity to benzaldehyde-based derivatives, including benzaldehyde and its derivatives, suggesting their use in luminescence sensing applications (Shi, Zhong, Guo, & Li, 2015).

Synthesis of Novel Compounds

The compound plays a role in synthesizing novel hybrid compounds with potential applications. For instance, benzimidazole-tethered oxazepine heterocyclic hybrids have been synthesized using a similar structure, which are relevant in the study of charge distributions, electrophilic and nucleophilic reactivity, and nonlinear optical properties (Almansour et al., 2016).

Chemical Synthesis and Transformation

It serves as a key intermediate in various chemical syntheses and transformations. For example, it can undergo cyclization to fused oxopyridazine derivatives, react as a typical aldehyde with acetophenones, hydroxylamine hydrochloride, malononitrile, and other reagents (Kuzʼmenko, Divaeva, & Morkovnik, 2020).

Herbicide Analysis

Dimethyl derivatives of this compound have been used in developing gas chromatographic methods for the trace level analysis of imidazolinone herbicides in various matrices like water, soybean, and soil (Anisuzzaman et al., 2000).

Formation in Nonenzymatic Browning Reactions

Compounds with a similar structure have been identified in nonenzymatic browning reactions, representing a new group of N-containing heterocyclic compounds in systems containing amino acids and α-dicarbonyl compounds (Veĺišek et al., 1989).

High-Performance Polymer Synthesis

It's used in the synthesis of new AB-type monomers for high-performance polymers modified by hydroxy, such as poly 2-hydroxy-1,4-phenylene-2,6-benzo[2,3-d:5',6'-d'] diimidazole (H-PBI) (Zhang Qinglon, 2014).